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Compound of Interest

Compound Name: Chlorimuron-ethyl

Cat. No.: B022764 Get Quote

An In-depth Technical Guide to Chlorimuron-ethyl

Chemical Identity
IUPAC Name: ethyl 2-[[[(4-chloro-6-methoxypyrimidin-2-

yl)amino]carbonyl]amino]sulfonyl]benzoate[1]

CAS Number: 90982-32-4[1][2][3]

Introduction
Chlorimuron-ethyl is a selective, systemic herbicide that belongs to the sulfonylurea chemical

family.[1][2] It is utilized for the pre- and post-emergence control of broadleaf weeds in various

crops, notably soybeans and peanuts.[1][2][4] As a member of the sulfonylurea class, it is

recognized for its high efficacy at low application rates.[5][6] This guide provides a detailed

overview of its mechanism of action, physicochemical properties, toxicological profile, and

relevant experimental protocols for its analysis and study.

Physicochemical Properties
The physical and chemical characteristics of chlorimuron-ethyl are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₅H₁₅ClN₄O₆S [1][3]

Molecular Weight 414.8 g/mol [1]

Appearance
Colorless crystals or white

solid
[1][3]

Melting Point 181-186 °C [1][2]

Water Solubility
11 mg/L (at pH 5), 1200 mg/L

(at pH 7)
[1]

Vapor Pressure 4 x 10⁻¹² mm Hg (at 25 °C) [1]

pKa 4.2 [1]

Octanol-Water Partition

Coefficient (Kow)
320 (at pH 5), 2.3 (at pH 7) [1]

Mechanism of Action and Signaling Pathway
The primary mode of action for chlorimuron-ethyl is the inhibition of the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3][5][7] This enzyme is

a critical component in the biosynthetic pathway of branched-chain amino acids—valine,

leucine, and isoleucine—in plants and microorganisms.[1][5] By inhibiting ALS, chlorimuron-
ethyl disrupts protein synthesis, which consequently halts cell division and plant growth,

leading to the death of susceptible plant species.[1][2][3] Animals do not possess the ALS

enzyme, which contributes to the low mammalian toxicity of sulfonylurea herbicides.[5]
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Caption: Mechanism of action of Chlorimuron-ethyl via inhibition of the acetolactate synthase

(ALS) pathway.

Toxicological Data
Chlorimuron-ethyl generally exhibits low acute toxicity to mammals.[2][8] A summary of its

toxicological profile is presented below.

Test Species Result
Toxicity
Category

Reference

Acute Oral

Toxicity
Rat > 5000 mg/kg IV [2][9]

Acute Dermal

Toxicity
Rabbit > 2000 mg/kg III [2][9]

Primary Eye

Irritation
Rabbit Mildly irritating III [2][8][10]

Primary Dermal

Irritation
Rabbit Non-irritating IV [2][8][10]

Avian Acute

Toxicity
Mallard duck > 2510 mg/kg

Practically non-

toxic
[2]

Avian Dietary

Toxicity
Bobwhite quail > 5620 ppm

Practically non-

toxic
[2]

96-Hour Fish

Toxicity
Rainbow trout > 12 mg/L Slightly toxic [2]

48-Hour

Invertebrate

Toxicity

Daphnia magna > 10 mg/L Slightly toxic [2]

Experimental Protocols
Analysis of Chlorimuron-ethyl in Soil by HPLC
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This protocol details a high-performance liquid chromatography (HPLC) method for the

quantification of chlorimuron-ethyl residues in soil.[1]

Sample Extraction:

Weigh 100.0 g of soil into a 250-mL centrifuge bottle.

Add 25 mL of 0.03 M Phosphate buffer (pH 3.0) and 100.0 mL of 100% ethyl acetate.

Shake the mixture for 15 minutes.

Centrifuge for 10 minutes at approximately 3000 RPM.

Collect the supernatant (ethyl acetate layer) for the cleanup step.[1][6]

Sample Cleanup (Solid-Phase Extraction - SPE):

Pass the soil extract through a pre-treated C8 or C18 solid-phase extraction (SPE)

disk/cartridge.[1][6]

Elute the chlorimuron-ethyl from the disk with 100% ethyl acetate.

Evaporate the eluate to dryness, for instance, under a gentle stream of nitrogen.

Reconstitute the residue in the initial mobile phase (e.g., 35% acetonitrile / 65% 0.03 M

phosphate buffer, pH 3.0).[1][6]

HPLC Analysis:

Instrumentation: HPLC system equipped with a UV detector.

Columns: A two-column series can be used, with the first serving as a "clean-up" column

and the second as the analytical column (e.g., Zorbax® SB-Cyano).[1]

Mobile Phase: Isocratic elution with 35% acetonitrile and 65% 0.03 M phosphate buffer

(pH 3.0).

Detection: UV absorbance at 240 nm.[1]
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In Vitro ALS Inhibition Assay
This protocol provides a method to assess the inhibitory effect of chlorimuron-ethyl on ALS

enzyme activity.[5][6][11]

Enzyme Extraction:

Homogenize plant tissue (e.g., young leaves) in an extraction buffer.

Centrifuge the homogenate (e.g., at 12,000 x g for 20 minutes at 4°C).

Collect the supernatant, which contains the crude ALS enzyme extract.[6][11]

Enzyme Assay:

Prepare reaction mixtures containing the enzyme extract, substrates (pyruvate), and

necessary cofactors.

Add varying concentrations of chlorimuron-ethyl to the reaction mixtures, including a

control without the inhibitor.

Pre-incubate the mixtures (e.g., at 37°C for 10-15 minutes) to allow the inhibitor to bind to

the enzyme.[5][6]

Initiate the enzymatic reaction by adding the substrate solution.

Incubate the reaction at a specific temperature (e.g., 37°C) for a defined period (e.g., 60

minutes).[5][6]

Reaction Termination and Detection:

Stop the reaction by adding a stopping solution (e.g., H₂SO₄).[5][6]

Incubate at 60°C to facilitate the decarboxylation of the product (acetolactate) to acetoin.

[6][11]

Add creatine and α-naphthol to develop a colored complex with acetoin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b022764?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Mode_of_Action_of_Chlorimuron_Ethyl_on_Acetolactate_Synthase.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chlorimuron_ethyl.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Herbicide_Studies_Focus_on_Chlorimuron_ethyl.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chlorimuron_ethyl.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Herbicide_Studies_Focus_on_Chlorimuron_ethyl.pdf
https://www.benchchem.com/product/b022764?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Mode_of_Action_of_Chlorimuron_Ethyl_on_Acetolactate_Synthase.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chlorimuron_ethyl.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Mode_of_Action_of_Chlorimuron_Ethyl_on_Acetolactate_Synthase.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chlorimuron_ethyl.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Mode_of_Action_of_Chlorimuron_Ethyl_on_Acetolactate_Synthase.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chlorimuron_ethyl.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chlorimuron_ethyl.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Herbicide_Studies_Focus_on_Chlorimuron_ethyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the absorbance of the colored product using a spectrophotometer (e.g., at 525

nm).[11]

Calculate the percentage of ALS inhibition for each chlorimuron-ethyl concentration

relative to the control and determine the IC50 value (the concentration of inhibitor required

to reduce enzyme activity by 50%).[11]

Soil Sample Extraction
(Ethyl Acetate & Buffer) Centrifugation Collect Supernatant Solid-Phase Extraction

(SPE Cleanup) Evaporation to Dryness Reconstitution
(in Mobile Phase)

HPLC-UV Analysis
(Detection at 240 nm)

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of Chlorimuron-ethyl in soil.

Conclusion
Chlorimuron-ethyl is a potent and selective sulfonylurea herbicide with a well-defined

mechanism of action targeting acetolactate synthase. Its efficacy and crop selectivity are

largely determined by the differential metabolic rates between target weeds and tolerant crops.

The provided data and protocols offer a comprehensive resource for researchers and scientists

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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